Cas no 1115-65-7 (L-Cysteinesulfinic Acid)

• Product Name: L-Cysteinesulfinic Acid
• CAS No: 1115-65-7
• MF: C₃H₇NO₄S
• MW: 153.156979799271
• CID: 140709
• PubChem ID: 1549098
• Update Time: 2025-04-19

L-Cysteinesulfinic Acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-sulfino-
• L -CYSTEINE SULFINIC ACID
• L-CYSTEINE SULFINIC ACID, CRM STANDARD
• 2-amino-3-sulfino-propanoic acid
• 2-amino-3-sulfino-propionic acid
• 3-Sulfinoalanine
• 3-sulphino-L-alanine
• Cysteine sulphinic acid
• cysteinsulphinic acid
• L-cysteine sulphinic acid
• L-CYSTEINESULFINIC ACID 1-HYDRATE
• m-Chlorophenylbiguanide hydrochloride
• UNII-56X032NVQL
• S-CYSTEINESULFINIC ACID; S-SULFINOCYSTEINE
• L-Cysteinesulfinic acid
• MS-22867
• Biomol-NT_000190
• Q2823252
• HMS3260F08
• Tox21_500263
• Cysteinesulfinic acid
• bmse000706
• NCGC00260948-01
• HY-100804
• CS-0020450
• Sulfino-D-alanine
• Tocris-0216
• S-sulfinocysteine
• CCG-204358
• 56X032NVQL
• 1115-65-7
• Lopac0_000263
• BPBio1_001212
• HMS3675A19
• 3-sulfino- Alanine
• L-cysteinesulfinic-acid
• SR-01000597398-1
• L-2-Amino-3-sulfinopropionic acid
• SR-01000597398
• SR-01000075758-1
• L-Cysteinesulphinic Acid
• SDCCGSBI-0050251.P002
• NS00014866
• NCGC00024500-03
• L-Cysteinesulfinic Acid (DISCONTINUED, Offer C997750)
• DTXSID20862546
• C 4418
• AKOS006280503
• Cysteine hydrogen sulfite ester
• L-CSA
• SCHEMBL189097
• CHEBI:16345
• LP00263
• GTPL5447
• DB02153
• EINECS 214-228-5
• Alanine, 3-sulfino-, L-
• NCGC00024500-04
• HB0380
• (2R)-2-amino-3-[(R)-sulfino]propanoic acid
• CHEMBL1160508
• NCGC00387045-02
• 3-Sulfino-L-alanine
• L-CYSTEINESULFINICACID
• Cysteinesulfinic acid, L-
• CYSTEINESULFINATE, L-
• SR-01000075758
• Cysteine sulfinate
• L-Cysteine sulfinic acid
• HMS3411A19
• (2R)-2-amino-3-sulfinopropanoic acid
• Alanine 3-sulfinic acid
• C3H7NO4S.H2O
• NCGC00024500-05
• NCGC00024500-02
• S-cysteinesulfinic acid
• EU-0100263
• C00606
• FF909059-FA51-40A0-8973-9E4ECFB8C92A
• NCGC00024500-01
• 3-sulfino-alanine
• CYSTEINESULFINIC ACID, (+)-
• (2R)-2-ammonio-3-sulfinatopropanoate
• cysteinesulfinate
• MLS000859909
• SMR000326770
• L-cysteine sulfinate
• MLSMR
• cysteine sulfinic acid(1-)
• 3-Sulfino-L-alanine; Cysteinesulfinic Acid; L-2-Amino-3-sulfinopropionic Acid; L-Cysteinesulfinic Acid;
• G12114
• BRD-A25800195-001-02-2
• L-Cysteinesulfinic Acid

• Inchi： 1S/C3H7NO4S/c4-2(3(5)6)1-9(7)8/h2H,1,4H2,(H,5,6)(H,7,8)/t2-/m0/s1
• InChI Key： ADVPTQAUNPRNPO-REOHCLBHSA-N
• SMILES： S(C[C@@H](C(=O)O)N)(=O)O

Computed Properties

• Exact Mass: 153.01000
• Monoisotopic Mass: 153.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -4.1
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Crystallization.
• PSA: 119.83000
• LogP: 0.18600
• Solubility: Not determined

L-Cysteinesulfinic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives